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Introduction
Disialyllacto-N-tetraose (DSLNT) is a complex oligosaccharide found in human milk. As a

prominent member of the human milk oligosaccharides (HMOs), DSLNT is not merely a

nutritional component but a bioactive molecule with significant physiological functions,

particularly in infants. Emerging research has highlighted its potent therapeutic potential,

primarily in the prevention of necrotizing enterocolitis (NEC), immunomodulation, and antiviral

applications. This technical guide provides an in-depth exploration of the molecular

mechanisms underpinning the biological activities of DSLNT, supported by quantitative data,

detailed experimental protocols, and visual representations of key pathways and workflows.

Core Mechanisms of Action
The biological functions of disialyllacto-N-tetraose are multifaceted, stemming from its unique

structure, which includes an atypical Neu5Acα2–6GlcNAc motif. The primary mechanisms of

action identified to date include the direct modulation of intestinal epithelial cell signaling,

interaction with immune cell receptors, and interference with pathogen binding.

Protection Against Necrotizing Enterocolitis (NEC)
One of the most well-documented activities of DSLNT is its protective effect against NEC, a

devastating inflammatory bowel disease affecting premature infants.
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In a neonatal rat model of NEC, supplementation with pooled human milk oligosaccharides,

and specifically DSLNT, demonstrated a significant reduction in disease severity and mortality.

Treatment Group
96-Hour Survival
Rate (%)

Mean Ileum
Pathology Score (±
SD)

Statistical
Significance (p-
value)

Formula Alone 73.1% 1.98 ± 1.11 -

Formula + Pooled

HMO
95.0% 0.44 ± 0.30 <0.001

Data extracted from Jantscher-Krenn E, et al. Gut. 2012.[1]

Recent studies have elucidated a key mechanism by which DSLNT protects the intestinal

barrier integrity. It has been shown to counteract the damaging effects of mast cell chymase, an

enzyme implicated in the pathogenesis of inflammatory bowel disease, by stabilizing the

Zonula occludens-1 (ZO-1)/Focal Adhesion Kinase (FAK)/p38 signaling pathway in intestinal

epithelial cells.[2]

Mast cell chymase-induced disruption of the intestinal barrier leads to the downregulation of the

tight junction protein ZO-1 and the signaling molecules FAK and p38. DSLNT treatment has

been shown to rescue the expression of these proteins, thereby preserving the integrity of the

intestinal epithelium.[2]
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DSLNT's protective effect on the ZO-1/FAK/p38 pathway.

Immunomodulation through Siglec Interaction
DSLNT, with its terminal sialic acid residues, is a natural ligand for Sialic acid-binding

immunoglobulin-type lectins (Siglecs). These receptors are primarily expressed on immune

cells and are crucial regulators of immune responses.

The atypical Neu5Acα2–6GlcNAc motif present in DSLNT is recognized with high specificity by

certain Siglecs, such as Siglec-15.[3] This interaction can modulate immune cell signaling,

although the precise downstream consequences are still an active area of investigation. It is

hypothesized that this binding can lead to the dampening of inflammatory responses.
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Interaction of DSLNT with Siglec-15 on an immune cell.

Antiviral Activity
Sialylated oligosaccharides, including DSLNT, can act as decoy receptors for viruses that utilize

sialic acid for host cell entry, such as the influenza virus. By mimicking the host cell surface

receptors, DSLNT can competitively inhibit viral attachment, thereby neutralizing the virus and

preventing infection. While the specific IC50 values for DSLNT against various influenza strains

are not yet widely published, the general mechanism is well-established for other sialylated

HMOs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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